4-(2-methylpropoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide

• IUPAC Name: 4-(2-methylpropoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide
• InChI: InChI=1S/C19H19N3O3/c1-13(2)12-24-16-10-8-15(9-11-16)19(23)20-18-17(21-25-22-18)14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3,(H,20,22,23)
• InChI Key: MSOFFWYKMSEFLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NC2=NON=C2C3=CC=CC=C3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

4-(2-methylpropoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is commonly referred to as MPPOB and is synthesized using specific methods to ensure its purity and effectiveness. In

Scientific Research Applications

Synthesis and Characterization

Research on similar oxadiazole derivatives has demonstrated significant interest in their synthesis and characterization due to their diverse pharmacological activities. For instance, the synthesis and anticancer evaluation of 1,3,4-oxadiazole derivatives have been widely studied, showcasing the versatility of these compounds in drug discovery. These synthetic efforts often involve multi-step reactions, starting from basic aromatic or heteroaromatic compounds, and employing various chemical transformations to introduce the desired functional groups (Salahuddin et al., 2014).

Anticancer Applications

Several studies have evaluated the anticancer potential of oxadiazole derivatives. For example, N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been designed and synthesized, showing moderate to excellent anticancer activity against various cancer cell lines (B. Ravinaik et al., 2021). This highlights the potential of oxadiazole derivatives in developing new anticancer agents.

Anti-inflammatory and Antimicrobial Applications

Oxadiazole derivatives have also shown promising anti-inflammatory and antimicrobial activities. For instance, novel benzophenone appended oxadiazole derivatives exhibited significant anti-inflammatory effects by antagonizing cyclooxygenase-2 activity, suggesting their potential in treating inflammatory conditions (Naveen Puttaswamy et al., 2018). Additionally, antimycobacterial screening of new N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives against Mycobacterium tuberculosis highlighted their therapeutic potential in treating tuberculosis (N. Nayak et al., 2016).

Material Science Applications

Beyond biomedical applications, oxadiazole derivatives have found applications in material science, such as in the synthesis of polymers and luminescent materials. Aromatic polyamides with pendent acetoxybenzamide groups, containing oxadiazole units, have been synthesized, showing good thermal stability and potential for creating thin flexible films with desirable mechanical properties (I. Sava et al., 2003).